Cas no 1158744-01-4 (6-Boc-6-azabenzocycloheptane-2-carboxylic acid)

• Product Name: 6-Boc-6-azabenzocycloheptane-2-carboxylic acid
• CAS No: 1158744-01-4
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 5017160
• Update Time: 2025-07-23

6-Boc-6-azabenzocycloheptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SB13639
• 6-Boc-6-azabenzocycloheptane-2-carboxylicacid
• 6-Boc-6-azabenzocycloheptane-2-carboxylic acid
• 2-N-Boc-2,3,4,5-tetrahydro-1H-benzo[c]azepine-7-carboxylic acid
• 2-(tert-Butoxycarbonyl)-2,3,4,5-tetrahydro-1H-benzo[c]azepine-7-carboxylic acid

• Inchi： 1S/C16H21NO4/c1-16(2,3)21-15(20)17-8-4-5-11-9-12(14(18)19)6-7-13(11)10-17/h6-7,9H,4-5,8,10H2,1-3H3,(H,18,19)
• InChI Key： OPBUPOPUAJTRRD-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=CC(C(=O)O)=CC=2CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 291.14705815 g/mol
• Monoisotopic Mass: 291.14705815 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 291.34
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on 6-Boc-6-azabenzocycloheptane-2-carboxylic acid

Introduction to 6-Boc-6-azabenzocycloheptane-2-carboxylic acid (CAS No. 1158744-01-4)

6-Boc-6-azabenzocycloheptane-2-carboxylic acid, identified by the CAS number 1158744-01-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a fused benzene ring with an azabenzocycloheptane core structure. The presence of a protecting group, specifically the Boc (tert-butoxycarbonyl) moiety, enhances its utility as an intermediate in synthetic chemistry, particularly in the development of biologically active molecules.

The Boc group is a widely employed protecting agent in peptide synthesis and drug development due to its stability under various reaction conditions and ease of removal under mild acidic conditions. This characteristic makes 6-Boc-6-azabenzocycloheptane-2-carboxylic acid a valuable building block for constructing more complex molecular architectures. The azabenzocycloheptane scaffold itself is of particular interest because it mimics the structural motifs found in many natural products and bioactive compounds, suggesting potential pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The azabenzocycloheptane core has been explored for its ability to interact with biological targets such as enzymes and receptors, often leading to the discovery of novel therapeutic agents. For instance, derivatives of this scaffold have shown promise in the development of treatments for neurological disorders, cancer, and infectious diseases. The versatility of 6-Boc-6-azabenzocycloheptane-2-carboxylic acid lies in its ability to serve as a precursor for synthesizing a wide range of analogs with tailored biological activities.

The synthesis of 6-Boc-6-azabenzocycloheptane-2-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include cyclization reactions to form the azabenzocycloheptane ring system, followed by functional group modifications to introduce the Boc protecting group at the 6-position. The 2-carboxylic acid moiety provides a site for further derivatization, allowing chemists to attach various functional groups or link the compound to other molecular fragments.

In the context of drug discovery, 6-Boc-6-azabenzocycloheptane-2-carboxylic acid has been utilized in fragment-based drug design approaches. By leveraging its structural features, researchers can identify small molecule fragments that interact with target proteins, which can then be optimized into lead compounds. The Boc group ensures that the carboxylic acid functionality remains protected until it is needed for subsequent reactions, such as amide bond formation or coupling reactions with other reagents.

One notable application of this compound is in the synthesis of peptidomimetics—molecules designed to mimic the bioactivity of peptides without their drawbacks, such as poor bioavailability or susceptibility to enzymatic degradation. The azabenzocycloheptane core can replace peptide bonds or other vulnerable linkages, enhancing stability and improving pharmacokinetic profiles. For example, studies have demonstrated that peptidomimetics derived from this scaffold exhibit inhibitory effects on proteases and kinases involved in cancer progression.

Another area where 6-Boc-6-azabenzocycloheptane-2-carboxylic acid has shown promise is in the development of central nervous system (CNS) drugs. The structural features of azabenzocycloheptane derivatives are conducive to crossing the blood-brain barrier, making them suitable candidates for treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. Researchers have reported that certain analogs derived from this compound exhibit neuroprotective and anti-inflammatory properties in preclinical models.

The Boc protecting group also facilitates library synthesis efforts, where large collections of compounds are generated by systematically varying substituents on the core scaffold. This approach allows for high-throughput screening to identify hits with desired biological activity. Computational methods combined with experimental validation have been used to optimize synthetic routes and predict potential biological outcomes before costly laboratory experiments are conducted.

In conclusion, 6-Boc-6-azabenzocycloheptane-2-carboxylic acid (CAS No. 1158744-01-4) represents a versatile intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features and functionalizable nature make it a valuable tool for synthesizing novel bioactive molecules targeting various diseases. As research continues to uncover new applications for heterocyclic compounds like this one, their role in advancing therapeutic strategies is likely to expand further.